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Compound of Interest

Compound Name: 1-Bromo-3-butoxy-5-nitrobenzene

Cat. No.: B8028154 Get Quote

A comprehensive overview of the synthesis, properties, and potential applications of 1-Bromo-
3-butoxy-5-nitrobenzene for researchers, scientists, and drug development professionals.

Initial Assessment: A thorough search of chemical databases and scientific literature reveals a

lack of specific public information for 1-Bromo-3-butoxy-5-nitrobenzene with the CAS number

1881321-83-0. This suggests the compound may be novel, proprietary, or not yet extensively

documented in public domains.

However, based on the chemical structure, we can infer its properties and potential synthesis

routes by examining closely related and well-documented analogs. This guide will leverage

data from similar compounds, such as 1-bromo-3-nitrobenzene and its derivatives, to provide a

foundational understanding and predictive insights into the target molecule.

Predicted Physicochemical Properties
Quantitative data for the target compound is not available. The following table presents data for

structurally similar compounds to provide an estimated profile.
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Property
1-Bromo-3-
nitrobenzene

1-Bromo-3-
methoxy-5-
nitrobenzene

1-Bromo-3-fluoro-
5-nitrobenzene

CAS Number 585-79-5[1][2] 16618-67-0[3][4] 7087-65-2[5]

Molecular Formula C₆H₄BrNO₂[1] C₇H₆BrNO₃[3] C₆H₃BrFNO₂

Molecular Weight 202.01 g/mol [1] 232.03 g/mol 219.996 g/mol [5]

Melting Point 52-55 °C[1] 86.0 to 90.0 °C[3] Not Available

Boiling Point Not Available
295.3±20.0 °C

(Predicted)[3]
247.2±20.0 °C[5]

Flash Point 110 °C (closed cup)[1] 132.395°C[3] 103.3±21.8 °C[5]

Density Not Available Not Available ~1.8±0.1 g/cm³[5]

Potential Synthesis Pathways
A plausible synthetic route to 1-Bromo-3-butoxy-5-nitrobenzene can be conceptualized

based on established organic chemistry principles. A common strategy involves the

functionalization of a benzene ring.
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Starting Material Step 1: Bromination Step 2: Nucleophilic Aromatic Substitution

Nitrobenzene Bromination

Br₂ / FeBr₃ or
NBS / H₂SO₄

1-Bromo-3-nitrobenzene SNAr

Sodium Butoxide
(NaOBu) 1-Bromo-3-butoxy-5-nitrobenzene

Reactive Sites

Potential Derivatives

Downstream Applications

1-Bromo-3-butoxy-5-nitrobenzene

Bromo Group
(Cross-coupling reactions)

Nitro Group
(Reduction to amine)

Butoxy Group
(Ether cleavage)

Biaryl Compounds

Suzuki, Stille, etc.

Aniline Derivatives

e.g., H₂, Pd/C or SnCl₂

Phenolic Derivatives

e.g., BBr₃

Active Pharmaceutical
Ingredients (APIs) Agrochemicals Advanced Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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